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Compound of Interest

Compound Name: 1-Hexyne

Cat. No.: B1330390

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 1-Hexyne
(CAS No. 693-02-7), a highly flammable and reactive terminal alkyne. Adherence to these
guidelines is essential to ensure the safety of laboratory personnel and the integrity of
research. This document summarizes key physical, chemical, and toxicological properties,
outlines proper handling and storage procedures, and provides emergency response protocols.

Chemical and Physical Properties

1-Hexyne is a colorless liquid with a pungent odor.[1] It is a volatile organic compound and is
sparingly soluble in water but soluble in many common organic solvents.[1][2] Its terminal triple
bond makes it a highly reactive and valuable reagent in organic synthesis.[3]

Table 1: Physical and Chemical Properties of 1-Hexyne
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Property Value Reference(s)
Molecular Formula C6H10 [3]

Molecular Weight 82.14 g/mol [3114]
Appearance Colorless liquid [1][5]

Odor Pungent [1]

Boiling Point 71-72 °C (lit.) [6]

Melting Point -132 °C [7]

Flash Point -21 °C (lit.) [8]

Density 0.715 g/mL at 25 °C (lit.) [6]

Vapor Pressure 133.0 mmHg [4]

Water Solubility Sparingly soluble/Immiscible [1]09]

Solubility in Organic Solvents Soluble [11[2]

Refractive Index (n20/D) 1.399 (lit.) [6]

Hazard Identification and Classification

1-Hexyne is classified as a hazardous substance with multiple risk factors. It is crucial to
understand these hazards to implement appropriate safety measures.

Table 2: GHS Hazard Classification for 1-Hexyne
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Hazard Class Category Hazard Statement Reference(s)
H225: Highly

Flammable Liquids 2 flammable liquid and [41[8]
vapor

H304: May be fatal if
Aspiration Hazard 1 swallowed and enters [41[8]

airways

. L H315: Causes skin
Skin Irritation 2 o [4][8]
irritation

. H319: Causes serious
Eye Irritation 2 o [4][8]
eye irritation

Specific Target Organ ]
o ) 3 (Respiratory tract H335: May cause
Toxicity (Single o ) o [4]
irritation) respiratory irritation
Exposure)

Signal Word: Danger[8]

Toxicology and Health Effects

Exposure to 1-Hexyne can cause adverse health effects. The primary routes of exposure are
inhalation, skin contact, eye contact, and ingestion.

 Inhalation: Vapors can cause respiratory tract irritation, dizziness, or even suffocation.[10]
High concentrations may lead to central nervous system depression, with symptoms like
headache, dizziness, tiredness, nausea, and vomiting.[11]

o Skin Contact: Causes skin irritation and may lead to dermatitis.[10]

o Eye Contact: Causes serious eye irritation, potentially leading to conjunctivitis and corneal
inflammation.[10]

» Ingestion: May cause gastrointestinal irritation.[10] Aspiration into the lungs can be fatal.[4][8]

Table 3: Acute Toxicity Data for 1-Hexyne
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Test Route Species Value Reference(s)
LD50 Intraperitoneal Mouse > 100 mg/kg [41[12]
LD50 Subcutaneous Mouse 400 mg/kg [7]

Experimental Protocols

The toxicological and safety data presented in this guide are determined through standardized

experimental protocols. While the specific, detailed reports for 1-Hexyne are not publicly

available, the following sections describe the general methodologies for the key experiments

cited.

Acute Toxicity (LD50) Determination

The median lethal dose (LD50) is a measure of the acute toxicity of a substance.[13] It is the

dose required to kill 50% of a population of test animals.[13]

General Methodology (e.g., Up-and-Down Procedure - OECD 425):

Animal Selection: A small number of animals, typically mice or rats of a single sex, are used.
[14]

Dose Administration: A single animal is dosed at a starting level just below the estimated
LD50. The substance can be administered through various routes, such as oral,
intraperitoneal, or intravenous.[9][14]

Observation: The animal is observed for a set period (e.g., 24-48 hours) for signs of toxicity
and mortality.[14]

Dose Adjustment:
o If the animal survives, the next animal is given a higher dose.
o If the animal dies, the next animal is given a lower dose.

Data Analysis: This process is continued for a small series of animals. The LD50 is then
calculated from the results using statistical methods, such as Probit Analysis.[14]
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Flash Point Determination

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

General Methodology (e.g., Pensky-Martens Closed Cup Tester - ASTM D93):
o Sample Preparation: A sample of the liquid is placed into a test cup.[8]
e Heating: The cup and the liquid are heated at a slow, constant rate.[8]

e Ignition Source: An ignition source (a small flame) is periodically introduced into the vapor
space above the liquid.[8]

o Observation: The temperature at which a brief flash is observed is recorded as the flash
point.[8]

e Closed vs. Open Cup: The closed cup method generally provides a lower, more conservative
flash point value as it better contains the vapors.

Skin and Eye Irritation Assessment

These tests evaluate the potential of a substance to cause irritation upon contact with the skin
or eyes.

General Methodology (e.g., In Vivo Irritation Tests - OECD 404 & 405):
o Animal Selection: Typically, albino rabbits are used for these tests.

e Skin Irritation:

o

A small area of the animal's skin is shaved.

o

The test substance is applied to the skin and covered with a gauze patch.

[¢]

After a set exposure period (e.g., 4 hours), the patch is removed.

[¢]

The skin is observed for signs of erythema (redness) and edema (swelling) at specific
intervals.
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e Eye Irritation:

o A small amount of the substance is instilled into one eye of the rabbit. The other eye
serves as a control.

o The eyes are examined for signs of corneal opacity, iritis, conjunctivitis (redness), and
chemosis (swelling) at various time points.

e Scoring: The severity of the observed effects is scored according to a standardized scale.

Safety and Handling Precautions

The following diagram outlines the logical flow of safety precautions when working with 1-
Hexyne.
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Preventive Measures

1-Hexyne Safety and Handling Workflow

Handiing

Store in a cool, dry, well-ventilated area.
Keep away from heat, sparks, and open flames.
Keep container tightly closed
Ground and bond containers.

Use in a well-ventilated area or fume hood.

Personal Protective Equipment (P

Use spark-proof tools and explosion-proof equipment

3) Avoid contact with skin, eyes, and clothing,

Wear safety glasses with side-shields or goggles.
Wear chemical-resistant gloves
Wear appropriate protective clothing.

Wash thoroughly after handiing.

Emergengy Procedures

Spill Response Fire Emergency Personal Exposure

Remove all ignition sources.
Ventilate the area.

Collect in  suitable container for disposal

Absorb with inert material (e.g., sand, vermiculite).

Eye: Flush with water for 15 mins,
Skin: Wash with soap and water.
Inhalation: Move to fresh air.
Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Use dry chemical, carbon dioxide, or alcohol-resistant foam.
t use a solid water stream.
Wear self-contained breathing apparatus (SCBA).

Waste Disposal

Fol

Dispose of as hazardous waste.
llow all local, state, and federal regulations.

Click to download full resolution via product page

1-Hexyne Safety and Handling Workflow
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Engineering Controls

o Work with 1-Hexyne should be conducted in a well-ventilated area, preferably in a chemical
fume hood.[10]

o Use explosion-proof electrical, ventilating, and lighting equipment.[8]

o Eyewash stations and safety showers must be readily available.[10]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[8][10]

o Respiratory Protection: If ventilation is inadequate, a respirator with an appropriate organic
vapor cartridge should be used.[10]

Handling and Storage

» Handling: Avoid breathing vapors and contact with skin and eyes.[8] Use non-sparking tools.
[8] Ground and bond containers when transferring material to prevent static discharge.[10]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][8]
Keep away from heat, sparks, open flames, and other ignition sources.[8] It is incompatible
with strong oxidizing agents.[6] Recommended storage temperature is between +2°C to
+8°C.[6]

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get immediate medical attention.[10]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Get medical attention.[8][10]
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 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get immediate medical attention.[8][10]

 Ingestion: Do NOT induce vomiting.[10] If the person is conscious, rinse their mouth with
water. Never give anything by mouth to an unconscious person. Call a poison control center
or doctor immediately.[8]

Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8] A water
spray can be used to cool fire-exposed containers.[11]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[11]

o Specific Hazards: 1-Hexyne is highly flammable and its vapors can form explosive mixtures
with air.[9] Vapors may travel to a source of ignition and flash back.[11] Containers may
explode when heated.[11]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][11]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[8] Remove all sources of ignition.
[8] Ensure adequate ventilation.[8] Wear appropriate personal protective equipment.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[8]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, earth, or vermiculite.[14] Collect the absorbed material into a suitable, labeled
container for disposal.[8] Use spark-proof tools during cleanup.[10]

Disposal Considerations

Dispose of 1-Hexyne and any contaminated materials as hazardous waste in accordance with
all applicable local, state, and federal regulations.[8][11] Do not dispose of it in the sewer
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system.[11]

This guide is intended to provide comprehensive safety and handling information for 1-Hexyne.
It is not a substitute for a thorough understanding of the material's properties and the
implementation of a robust safety program. Always consult the most current Safety Data Sheet
(SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Hexyne: A Comprehensive Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330390#safety-and-handling-precautions-for-1-
hexyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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